2-[(1-naphthylmethyl)sulfanyl]-3-phenyl-4(3H)-quinazolinone

Specification

• CAS No.: 312498-80-9
• Molecular Formula: C25H18N2OS
• Molecular Weight: 394.5g/mol
• IUPAC Name: 2-(naphthalen-1-ylmethylsulfanyl)-3-phenylquinazolin-4-one
• Standard InChI: InChI=1S/C25H18N2OS/c28-24-22-15-6-7-16-23(22)26-25(27(24)20-12-2-1-3-13-20)29-17-19-11-8-10-18-9-4-5-14-21(18)19/h1-16H,17H2
• Standard InChI Key: CDFRQNUJFABDFI-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)N2C(=O)C3=CC=CC=C3N=C2SCC4=CC=CC5=CC=CC=C54
• Canonical SMILES: C1=CC=C(C=C1)N2C(=O)C3=CC=CC=C3N=C2SCC4=CC=CC5=CC=CC=C54

Introduction

Chemical Properties and Structure

2-[(1-Naphthylmethyl)sulfanyl]-3-phenyl-4(3H)-quinazolinone is characterized by specific chemical and physical properties that define its behavior and potential applications. The compound contains a quinazolinone core with strategic substituents that contribute to its unique chemical profile.

Basic Chemical Information

The compound's fundamental chemical characteristics are summarized in the table below:

Property	Value
CAS Number	312498-80-9
Molecular Formula	C25H18N2OS
Molecular Weight	394.5 g/mol
Purity Specification	≥95% (commercial)
Physical State	Solid (at standard conditions)
Storage Recommendation	Cool, dry place for long-term storage
Hazard Classification	Non-hazardous material (DOT/IATA)

These chemical identifiers and properties establish the basic framework for understanding this compound's behavior in various applications and research contexts.

Structural Characteristics

The structure of 2-[(1-naphthylmethyl)sulfanyl]-3-phenyl-4(3H)-quinazolinone consists of several key components:

• A quinazolinone core (4(3H)-quinazolinone) serving as the central structural element

• A phenyl group attached at the N-3 position

• A sulfanyl linkage at the C-2 position

• A naphthylmethyl group connected via the sulfanyl linkage

The compound belongs to the broader class of quinazolinones, which are characterized by a fused bicyclic structure with benzene and pyrimidine rings. This particular derivative features the distinctive naphthylmethyl-sulfanyl moiety at position 2, which distinguishes it from more commonly studied quinazolinone derivatives such as 2-methyl-3-phenylquinazolin-4-one or 6-bromo-3-phenyl-4(3H)-quinazolinone.

Current Research and Applications

Research Status and Available Data

Current research specifically focusing on 2-[(1-naphthylmethyl)sulfanyl]-3-phenyl-4(3H)-quinazolinone appears limited in the publicly accessible scientific literature. The compound is commercially available for research purposes with a specified purity of at least 95%, indicating its relevance to ongoing research efforts.

The compound's availability through chemical suppliers suggests its potential utility in various research applications, possibly including:

• Medicinal chemistry research exploring structure-activity relationships

• Development of new pharmacological agents

• Studies investigating novel synthetic methodologies for complex heterocyclic systems

Analytical Methods and Characterization

Spectroscopic Characterization

Characterization of quinazolinone derivatives typically involves various spectroscopic techniques. For compounds similar to 2-[(1-naphthylmethyl)sulfanyl]-3-phenyl-4(3H)-quinazolinone, the following analytical methods are commonly employed:

• Infrared (IR) spectroscopy: To identify characteristic functional groups, including the C=O stretching of the quinazolinone ring (typically around 1700 cm⁻¹) and other diagnostic bands

• Nuclear Magnetic Resonance (NMR) spectroscopy: Both ¹H and ¹³C NMR are used to confirm structural details and purity

• Mass spectrometry: To determine molecular weight and fragmentation patterns

• Elemental analysis: To verify elemental composition and purity

For related quinazolinone compounds, these methods have provided comprehensive structural characterization, confirming their identity and purity.